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Compound of Interest

Compound Name: 2-Bromo-3-fluoro-6-nitrophenol

Cat. No.: B177838 Get Quote

Disclaimer: This document is intended for use by trained professionals in a laboratory setting.

2-Bromo-3-fluoro-6-nitrophenol is a research chemical with an incomplete toxicological

profile. All procedures should be conducted with the utmost caution, adhering to institutional

and governmental safety regulations. This guide is based on the known hazards of analogous

chemical structures and general laboratory safety principles.

Section 1: Introduction and Hazard Analysis
2-Bromo-3-fluoro-6-nitrophenol (CAS No. 103979-08-4) is a halogenated nitroaromatic

compound.[1] While specific toxicological data is limited, the structure suggests significant

potential hazards. The Globally Harmonized System (GHS) classification, derived from

aggregated data, indicates multiple hazard classes.[2] All work with this compound must be

predicated on the assumption that it is hazardous.

1.1 Known GHS Hazard Classifications[2]

Acute Toxicity, Oral (Warning): Harmful if swallowed.

Acute Toxicity, Dermal (Warning): Harmful in contact with skin.

Skin Corrosion/Irritation (Warning): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Warning): Causes serious eye irritation.

Acute Toxicity, Inhalation (Warning): Harmful if inhaled.
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Due to the presence of the nitrophenol moiety, this compound should be handled with the same

precautions as other toxic nitrophenols, which can cause systemic effects.[3][4] The

brominated and fluorinated nature of the molecule necessitates careful consideration for

disposal and potential reactivity.

1.2 Physicochemical Data Summary

A comprehensive, experimentally verified dataset for 2-Bromo-3-fluoro-6-nitrophenol is not

readily available. The following table is based on computed properties.

Property Value Source

Molecular Formula C₆H₃BrFNO₃ [2]

Molecular Weight 235.99 g/mol [2]

Appearance
Solid (Assumed, based on

similar compounds)
N/A

Section 2: Risk Assessment and Control
A thorough risk assessment must be performed before any new experiment involving this

compound.[3][5] The process involves identifying hazards, evaluating risks, and implementing

control measures.

2.1 Risk Assessment Workflow

Researchers must follow a systematic process to evaluate the risks associated with handling 2-
Bromo-3-fluoro-6-nitrophenol. This involves considering the quantity of material used, the

experimental conditions (e.g., temperature, pressure), and the potential for exposure.[6]
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Caption: Risk assessment process for hazardous chemicals.

2.2 Engineering Controls

Engineering controls are the first line of defense in minimizing exposure.[2]

Chemical Fume Hood: All manipulations of solid 2-Bromo-3-fluoro-6-nitrophenol, including

weighing and solution preparation, must be conducted inside a certified chemical fume hood

to prevent inhalation of airborne particulates.[7]

Ventilated Balance Enclosure: If a balance cannot be placed inside a fume hood, a ventilated

balance enclosure with HEPA filtration should be used for weighing operations.[2]
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Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Immediate flushing is critical in case of skin or eye contact.[8]

2.3 Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory

exposure.[9][10]
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Caption: Required PPE for handling 2-Bromo-3-fluoro-6-nitrophenol.

Hand Protection: Double-gloving with chemically resistant nitrile gloves is required. Gloves

must be inspected before use and changed immediately if contamination is suspected or

after a maximum of two hours of use.[7][11]

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory. A face shield should be worn over the goggles, especially when there is

a risk of splashes.[12]

Body Protection: A full-length laboratory coat with buttoned cuffs must be worn.[12]

Respiratory Protection: For handling the solid compound outside of a fume hood (not

recommended), a NIOSH-approved respirator with a particulate filter (e.g., N95) is required

to prevent inhalation of dust.[9]
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Section 3: Standard Operating Protocols
Adherence to standardized protocols is essential for safe handling.

3.1 Protocol for Weighing Solid 2-Bromo-3-fluoro-6-nitrophenol

This protocol is designed to minimize the generation of airborne dust and prevent

contamination.[7][13]

Preparation: Designate a specific area within the chemical fume hood for weighing. Cover

the work surface with disposable absorbent bench paper.[13]

Tare Container: Place a tared, sealable container on the balance.

Transfer: Carefully transfer the desired amount of the solid compound into the container

using a clean spatula. Avoid creating dust by handling the material gently.

Seal: Immediately and securely seal the container.

Decontaminate: Carefully wipe the exterior of the container, the spatula, and the surrounding

work surface with a cloth dampened with an appropriate solvent (e.g., ethanol) to remove

any residual powder. Dispose of the cloth as hazardous waste.

Glove Removal: Remove the outer pair of gloves and dispose of them as hazardous waste

before leaving the fume hood.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

[2]

3.2 Protocol for Preparing a Stock Solution

This protocol ensures the safe dissolution of the compound.

Preparation: Perform all steps within a chemical fume hood.

Solvent Addition: Unseal the container holding the weighed solid. Using a pipette, slowly add

the desired solvent to the container to wet the powder before attempting to dissolve it fully.

This minimizes dust generation.
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Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved. Avoid

splashing.

Transfer (if necessary): If transferring to another vessel, do so carefully to avoid spills.

Decontamination: Decontaminate all equipment used, including stir bars and pipettes, before

removing them from the fume hood.

Waste Disposal: Dispose of all contaminated disposable items (e.g., pipette tips, wipes) in

the designated halogenated organic waste container.[4][14]

Section 4: Emergency Procedures
Immediate and correct response to an emergency is critical to mitigating harm.

4.1 Spill Response

For any spill, the primary goal is to ensure personnel safety and contain the material.[15]

Solid Spill Response Protocol

Alert & Evacuate Assess & Secure

Notify others
Restrict access Contain & Clean

Don PPE
Stop source Decontaminate & Dispose

Cover spill
Collect waste

Click to download full resolution via product page

Caption: Step-by-step procedure for a solid chemical spill.

Minor Spill (inside a fume hood):

Ensure the fume hood sash is lowered.

Wearing the appropriate PPE, gently cover the solid spill with an absorbent material to

prevent it from becoming airborne.[16]
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Carefully sweep the material into a labeled hazardous waste container. Do not use a dry

brush, as this can generate dust.[7]

Wipe the area with a wet cloth, and dispose of the cloth and all cleaning materials as

hazardous waste.

Major Spill (outside a fume hood):

Alert all personnel in the immediate area and evacuate.[15]

Restrict access to the area.

Contact the institution's Environmental Health and Safety (EHS) department or emergency

response team immediately.

Do not attempt to clean up a large spill without specialized training and equipment.

4.2 Personnel Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[17]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at

an eyewash station, holding the eyelids open. Seek immediate medical attention.[17]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Section 5: Storage and Waste Disposal
Proper storage and disposal are crucial for safety and environmental protection.

5.1 Storage Requirements

Store 2-Bromo-3-fluoro-6-nitrophenol in a tightly sealed, clearly labeled container.
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Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong bases and oxidizing agents.

Use secondary containment to prevent the spread of material in case of a leak.[2]

5.2 Waste Disposal

All solid waste, contaminated materials (gloves, wipes, absorbent pads), and solutions

containing 2-Bromo-3-fluoro-6-nitrophenol must be disposed of as hazardous waste.

Due to the presence of bromine and fluorine, this compound must be collected in a

designated "Halogenated Organic Waste" container.[4][18] Do not mix with non-halogenated

waste streams.[14]

Follow all institutional and local regulations for hazardous waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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